Cas no 2102409-15-2 (3-oxopiperidine-4-carbonitrile;hydrochloride)

• Product Name: 3-oxopiperidine-4-carbonitrile;hydrochloride
• CAS No: 2102409-15-2
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 5271681
• Update Time: 2026-03-09

3-oxopiperidine-4-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-oxopiperidine-4-carbonitrile hydrochloride
• 3-oxopiperidine-4-carbonitrile;hydrochloride

• Inchi： 1S/C6H8N2O.ClH/c7-3-5-1-2-8-4-6(5)9;/h5,8H,1-2,4H2;1H
• InChI Key： MUJGGKQGGLCUSM-UHFFFAOYSA-N
• SMILES： N1CCC(C#N)C(=O)C1.[H]Cl

Additional information on 3-oxopiperidine-4-carbonitrile;hydrochloride

Introduction to 3-oxopiperidine-4-carbonitrile;hydrochloride (CAS No. 2102409-15-2)

The compound 3-oxopiperidine-4-carbonitrile;hydrochloride, identified by its CAS number 2102409-15-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and structural versatility. The presence of both a nitrile group and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, 3-oxopiperidine-4-carbonitrile;hydrochloride has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. Piperidine derivatives are particularly interesting because they mimic the structural framework of many natural products and bioactive peptides, thereby serving as crucial scaffolds for drug design. The nitrile functionality introduces reactivity that can be exploited in further chemical modifications, enabling the creation of complex molecular architectures with tailored biological properties.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, recent studies have highlighted its utility in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The piperidine ring provides a stable core that can be functionalized to interact with specific binding pockets on target proteins, while the nitrile group serves as a handle for further derivatization through nucleophilic addition or condensation reactions.

Moreover, the hydrochloride salt form of 3-oxopiperidine-4-carbonitrile improves its handling and stability, making it more suitable for industrial-scale production and laboratory experimentation. This form enhances solubility in aqueous media, facilitating its use in solution-phase synthesis and biocatalytic processes. Such properties are particularly advantageous when integrating this compound into multi-step synthetic routes that require precise control over reaction conditions.

Recent advancements in computational chemistry have further underscored the importance of 3-oxopiperidine-4-carbonitrile;hydrochloride. Molecular modeling studies indicate that this compound can effectively modulate enzyme activity by binding to key residues within active sites. This has led to innovative approaches in rational drug design, where virtual screening techniques are employed to identify optimal analogs with enhanced potency and selectivity. The hydrochloride salt’s stability under computational analysis also supports its suitability for high-throughput screening campaigns.

The pharmaceutical industry has been particularly keen on exploring piperidine-based scaffolds due to their proven track record in drug development. Notably, several FDA-approved drugs contain piperidine moieties, underscoring their therapeutic relevance. 3-oxopiperidine-4-carbonitrile;hydrochloride aligns with this trend by offering a versatile platform for creating next-generation therapeutics. Its ability to undergo diverse chemical transformations allows medicinal chemists to fine-tune pharmacokinetic profiles and minimize off-target effects—a critical consideration in modern drug discovery.

In conclusion, 3-oxopiperidine-4-carbonitrile;hydrochloride (CAS No. 2102409-15-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and favorable physicochemical properties position it as a key intermediate in the synthesis of biologically active compounds. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is expected to grow significantly.